Cas no 54397-85-2 (Thromboxane B2)

• Product Name: Thromboxane B2
• CAS No: 54397-85-2
• MF: C₂₀H₃₄O₆
• MW: 370.480367183685
• MDL: MFCD00135258
• CID: 372666
• PubChem ID: 24899894
• Update Time: 2025-11-02

Thromboxane B2 Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(5Z)-
• Thromboxane B2
• 5-Heptenoic acid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-...
• Thromboxane B2 Lipid Maps MS Standard
• TXB2 (Thromboxane B2)
• LMFA03030002
• CHEMBL1552426
• SMP1_000294
• SR-01000946531
• PG Thromboxane B2
• (5Z,9alpha,11RS,13E,15S)-9,11,15-Trihydroxythromboxa-5,13-dien-1-oic acid
• MFCD00135258
• CHEBI:28728
• BDBM82210
• AKOS040758541
• DTXSID60903947
• 54397-85-2
• (5Z,13E,15S)-9alpha,11,15-trihydroxythromboxa-5,13-dien-1-oic acid
• SCHEMBL38223
• NCGC00161306-01
• 63783-09-5
• HMS3648N08
• HY-113331
• CS-0059625
• TXB2
• CAS_54397-85-2
• Thromboxa-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9alpha,13E,15S)-
• SR-01000946531-1
• (Z)-7-[(2R,3S,4S)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]hept-5-enoic acid
• 5-Heptenoic acid, 7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-, (5Z)-rel-
• BML2-B07
• 5-Heptenoic acid, 7-(tetrahydro-4,6-dihydroxy-2-(3-hydroxy-1-octenyl)-2H-pyran-3-yl)-, (2R-(2alpha(1E,3S*),3beta(Z),4beta,6alpha))-
• UNII-V94M3R26ZV
• AS-78188
• XNRNNGPBEPRNAR-JQBLCGNGSA-N
• 5-Heptenoicacid,7-[(2R,3S,4S)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(5Z)-rel-
• 9S,11,15S-trihydroxy-thromboxa-5Z,13E-dien-1-oic acid
• Q3009646
• DTXCID901331895
• B2, Thromboxane
• V94M3R26ZV
• (5Z,9ALPHA,13E,15S)-9,11,15-TRIHYDROXYTHROMBOXA-5,13-DIEN-1-OIC ACID
• (Z)-7-((2R,3S,4S)-4,6-dihydroxy-2-((E,3S)-3-hydroxyoct-1-enyl)oxan-3-yl)hept-5-enoic acid
• G12370

• MDL： MFCD00135258
• Inchi： 1S/C20H34O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h4,7,12-13,15-18,20-22,25H,2-3,5-6,8-11,14H2,1H3,(H,23,24)/b7-4-,13-12+/t15-,16-,17-,18+,20?/m0/s1
• InChI Key： XNRNNGPBEPRNAR-JQBLCGNGSA-N
• SMILES： O1C(C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)O)O

Computed Properties

• Exact Mass: 370.23600
• Monoisotopic Mass: 370.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Not determined
• Density: 1.171
• Melting Point: 95-96°
• Boiling Point: 582.5 °C at 760 mmHg
• Flash Point: 199.7 °C
• Refractive Index: 1.56
• Solubility: Chloroform (Slightly)
• PSA: 107.22000
• LogP: 2.76940
• Merck: 13,9466
• Specific Rotation: D25 +57.4° (c = 0.26 in ethyl acetate)
• Solubility: Not determined
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Thromboxane B2 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P281
• WGK Germany：3
• Hazard Category Code： 63-52/53-34-32-23/24/25-5
• Safety Instruction： S22; S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R63
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thromboxanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Thromboxanes
• Other Chemical Reagents

Additional information on Thromboxane B2

Comprehensive Overview of Thromboxane B2 (CAS No. 54397-85-2): Biological Significance and Research Applications

Thromboxane B2 (TXB2), with the CAS number 54397-85-2, is a stable metabolite of thromboxane A2 (TXA2), a potent bioactive lipid derived from arachidonic acid metabolism. As a key mediator in platelet aggregation, inflammation, and vascular homeostasis, TXB2 has garnered significant attention in cardiovascular research, immunology, and drug development. Its role in thrombosis and atherosclerosis makes it a critical biomarker for studying these conditions, aligning with current trends in precision medicine and biomarker discovery.

In recent years, the demand for TXB2 ELISA kits and mass spectrometry-based assays has surged, driven by the need for accurate quantification in clinical and preclinical studies. Researchers frequently search for "Thromboxane B2 function," "TXB2 in cardiovascular diseases," and "how to measure TXB2 levels," reflecting its relevance in both academic and diagnostic settings. The compound’s stability compared to its precursor, TXA2, makes it a preferred analyte for laboratory investigations.

The biosynthesis of Thromboxane B2 occurs via the cyclooxygenase (COX) pathway, primarily in activated platelets. This pathway is a hotspot for pharmacological interventions, as evidenced by the widespread use of COX inhibitors like aspirin. Aspirin’s antiplatelet effects are partly attributed to TXA2/TXB2 suppression, a topic frequently explored in searches such as "aspirin and thromboxane inhibition." Understanding TXB2 dynamics is thus essential for optimizing antiplatelet therapies and mitigating adverse effects like gastrointestinal bleeding.

Beyond cardiovascular health, TXB2 is implicated in renal dysfunction, pulmonary hypertension, and even cancer progression. Recent studies highlight its role in tumor microenvironment modulation, linking it to angiogenesis and metastasis. Queries like "TXB2 and cancer" or "thromboxane receptors in inflammation" underscore growing interdisciplinary interest. These findings position TXB2 as a potential therapeutic target, particularly in combo therapies with immunotherapy or anti-angiogenic drugs.

From a technical standpoint, CAS 54397-85-2 is often procured as a high-purity reference standard for analytical workflows. Laboratories prioritize suppliers offering HPLC-validated TXB2 or deuterated internal standards for mass spectrometry. The compound’s physicochemical properties—such as its molecular weight (370.5 g/mol) and solubility in organic solvents—are frequently searched to guide experimental design. Keywords like "Thromboxane B2 solubility" or "TXB2 storage conditions" reflect practical concerns in handling this analyte.

In conclusion, Thromboxane B2 (54397-85-2) remains a cornerstone in lipid mediator research, bridging mechanistic insights with clinical applications. Its dual role as a biomarker and pathophysiological driver ensures sustained relevance in evolving fields like personalized medicine and inflammatory disease management. Future studies may further unravel its pleiotropic effects, offering novel avenues for therapeutic innovation.